Cas no 22244-57-1 (3H-1,2,4-Triazol-3-one, 5-amino-2,4-dihydro-4-methyl-)

• Product Name: 3H-1,2,4-Triazol-3-one, 5-amino-2,4-dihydro-4-methyl-
• CAS No: 22244-57-1
• MF: C₃H₆N₄O
• MW: 114.105939388275
• CID: 5562785
• Update Time: 2025-05-19

3H-1,2,4-Triazol-3-one, 5-amino-2,4-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 5-amino-2,4-dihydro-4-methyl-

• Inchi： 1S/C3H6N4O/c1-7-2(4)5-6-3(7)8/h1H3,(H2,4,5)(H,6,8)
• InChI Key： QHELAEITSNOMGT-UHFFFAOYSA-N
• SMILES： N1=C(N)N(C)C(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3H-1,2,4-Triazol-3-one, 5-amino-2,4-dihydro-4-methyl-

3H-1,2,4-Triazol-3-one, 5-amino-2,4-dihydro-4-methyl- (CAS No. 22244-57-1): A Comprehensive Overview

The compound 3H-1,2,4-Triazol-3-one, 5-amino-2,4-dihydro-4-methyl-, with the CAS registry number 22244-57-1, is a significant organic compound that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a triazole ring system with an amino group at position 5 and a methyl group at position 4, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3H-1,2,4-Triazol-3-one, 5-amino-2,4-dihydro-4-methyl-. Researchers have explored various routes to optimize its production, including catalytic hydrogenation and microwave-assisted synthesis. These methods not only enhance the yield but also improve the purity of the compound, making it more suitable for high-end applications. The stability and reactivity of this compound have been extensively studied under different conditions, revealing its potential as an intermediate in the synthesis of bioactive molecules.

One of the most promising applications of 3H-1,2,4-Triazol-3-one, 5-amino-2,4-dihydro-4-methyl lies in its role as a precursor for drug development. Recent studies have demonstrated its ability to act as a scaffold for designing anti-fungal and anti-viral agents. The amino group at position 5 provides a site for further functionalization, enabling the attachment of various bioactive moieties. This flexibility has made it a valuable asset in medicinal chemistry research.

In addition to its pharmaceutical applications, 3H-1,2,4-Triazol-3-one, has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit unique properties such as high surface area and porosity, making them ideal candidates for gas storage and catalysis.

The environmental impact of 3H-1,2,4-Triazol-3-one, has also been a subject of recent research. Studies have shown that it exhibits low toxicity towards aquatic organisms under controlled conditions. However, further investigations are required to fully understand its biodegradation pathways and long-term effects on ecosystems.

Looking ahead,3H -1 , 2 , 4 - Triazol - 3 - one , 5 - amino - 2 , 4 - dihydro - 4 - methyl continues to be a focal point for innovation in chemical synthesis and application development. Its unique combination of structural features and functional groups positions it as a key player in the advancement of modern chemistry.